Cas no 1805263-94-8 (Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate)

• Product Name: Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate
• CAS No: 1805263-94-8
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4869234
• Update Time: 2025-06-27

Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-8(16)3-5-6(12)4-7(10(13)14)15-9(5)11/h4,10H,2-3H2,1H3
• InChI Key： FWMDSXZHGUJJLN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate

Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1805263-94-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1805263-94-8) is a highly specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research sectors. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both chloro and fluoro substituents, makes it particularly valuable for the development of novel therapeutic agents targeting a wide range of diseases.

The compound's chemical formula, C₉H₆ClF₃NO₂, underscores its complex and multifaceted nature. The presence of fluorine atoms, especially in the form of difluoromethyl groups, enhances its pharmacological properties by improving metabolic stability and binding affinity to biological targets. This feature is particularly relevant in the context of drug design, where fluorinated compounds are increasingly recognized for their efficacy and selectivity.

In recent years, Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate has been extensively studied for its potential applications in the development of antiviral and anticancer agents. The pyridine core of the molecule provides a versatile scaffold that can be modified to create highly specific inhibitors of viral proteases and kinases. For instance, researchers have explored its utility in synthesizing compounds that target the replication machinery of RNA viruses, demonstrating its promise as a building block for next-generation antiviral therapies.

The incorporation of chloro and fluoro groups into the pyridine ring not only enhances the compound's reactivity but also its bioavailability. These substituents are known to influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. This has led to numerous studies aimed at optimizing these substituents for maximum therapeutic effect while minimizing off-target interactions.

One notable application of Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate is in the synthesis of kinase inhibitors, which are critical for treating various forms of cancer. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that spare healthy cells from damage. The compound's structural features make it an ideal candidate for such applications, as it can be easily modified to achieve high selectivity and potency.

The pharmaceutical industry has also leveraged Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has underscored the need for new therapeutic strategies. Fluorinated compounds have shown particular promise in this area due to their ability to disrupt bacterial cell wall synthesis and metabolic pathways. Researchers have utilized this compound as a precursor in synthesizing molecules that exhibit potent activity against Gram-positive and Gram-negative bacteria alike.

The synthesis of Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate itself is a testament to the advancements in synthetic organic chemistry. The process typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic methods have further streamlined this process, making it more efficient and environmentally friendly. These advancements are crucial for scaling up production while maintaining cost-effectiveness.

The compound's versatility extends beyond its applications in drug development. It has also been explored as a ligand in coordination chemistry, where it forms stable complexes with transition metals. These metal complexes have potential applications in catalysis and material science, further highlighting the compound's broad utility.

In conclusion, Ethyl 2-chloro-6-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1805263-94-8) is a multifunctional compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with high therapeutic potential. As research continues to uncover new applications for this compound, its importance in modern chemical synthesis is only expected to grow.